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Compound of Interest

cis-1,2-Cyclohexanedicarboxylic
Compound Name: o
aci

cat. No.: B1198281

An In-depth Technical Guide to cis-1,2-
Cyclohexanedicarboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physical and chemical properties of cis-
1,2-cyclohexanedicarboxylic acid, a valuable building block in organic synthesis and
medicinal chemistry. The information is presented to support research and development
activities, with a focus on quantitative data, experimental methodologies, and key chemical
transformations.

Physical and Chemical Properties

cis-1,2-Cyclohexanedicarboxylic acid is a white, crystalline solid at room temperature.[1] Its
cyclic structure and the cis-orientation of the two carboxylic acid groups influence its physical
properties and chemical reactivity.

Identification and General Properties
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Property Value Reference(s)

(1R,2S)-cyclohexane-1,2-
IUPAC Name ) i ] [1]
dicarboxylic acid

Synonyms cis-Hexahydrophthalic acid [2]
CAS Number 610-09-3 [1]
Molecular Formula CsH1204 [2]
Molecular Weight 172.18 g/mol [2]
Appearance White crystalline powder [1]

Quantitative Physical Data

The following table summarizes key quantitative physical properties of cis-1,2-
cyclohexanedicarboxylic acid.

Property Value Unit Reference(s)
Melting Point 188 - 192 °C [2]
- _ 262.49 (rough
Boiling Point ) °C [2]
estimate)

1.2104 (rough

Density estimate) g/cm3 [2]
Water Solubility >2 (at 20 °C) g/L [2]
pKai 4.34 (at 20 °C) [2]
pKaz 6.76 (at 20 °C) [2]
Flash Point 250 °C [2]

Solubility Profile
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Solvent Solubility Reference(s)
Benzene Soluble [2]
Ethanol Soluble [2]
Methanol Soluble [2]
Ether Soluble [2]

Chemical Reactivity and Transformations

The two carboxylic acid groups in a cis configuration allow for specific intramolecular reactions,
in addition to typical carboxylic acid chemistry.

Anhydride Formation

Upon heating, cis-1,2-cyclohexanedicarboxylic acid readily undergoes intramolecular
dehydration to form the corresponding cyclic anhydride. This is a key reaction that
distinguishes it from its trans-isomer.

Caption: Dehydration of the diacid to form the cyclic anhydride.

Fischer Esterification

Like other carboxylic acids, cis-1,2-cyclohexanedicarboxylic acid can be esterified by
reaction with an alcohol in the presence of an acid catalyst. The reaction proceeds to form the
corresponding diester.

Caption: Fischer esterification of the diacid to form a diester.

Experimental Protocols

The following sections detail generalized protocols for the determination of key physical
properties and for performing common chemical transformations.

Melting Point Determination

The melting point provides a quick assessment of purity. A sharp melting range (0.5-1.0 °C) is
indicative of a pure compound.[3]
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Prepare Sample:
- Finely powder the solid.
- Pack into a capillary tube (1-2 mm height).
Y

Setup Apparatus:
- Place capillary in melting point apparatus.

- Insert thermometer.

Y

Rapid Heating:
- Heat quickly to find approximate melting range.

Y

Cool Apparatus:
- Allow the apparatus to cool below the approximate range.

Y

Precise Measurement:
- Heat slowly (~2 °C/min) near the melting point.

Y

Observe and Record:
- Record T (first drop of liquid).
- Record T2 (all solid has melted).

Click to download full resolution via product page

Caption: Workflow for melting point determination.

Methodology:

o Sample Preparation: A small amount of dry cis-1,2-cyclohexanedicarboxylic acid is finely
powdered.[4] The open end of a capillary tube is pushed into the powder to pack a small
amount (1-2 mm in height) into the sealed end.[4]

o Apparatus Setup: The capillary tube is placed into a melting point apparatus alongside a
calibrated thermometer.[3][5]

o Determination: The apparatus is heated slowly and steadily.[6] The temperature at which the
first drop of liquid appears (T1) and the temperature at which the entire sample becomes a
clear liquid (T2) are recorded.[4] This range, T1-Tz, is the melting point range. For high
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accuracy, a preliminary rapid heating can be done to find an approximate range, followed by
a slow, careful determination.[3]

pKa Determination by Potentiometric Titration

The two acid dissociation constants (pKai and pKaz) can be determined by titrating a solution
of the diacid with a strong base and monitoring the pH.

Methodology:

Solution Preparation: A precise mass of cis-1,2-cyclohexanedicarboxylic acid is dissolved
in deionized, carbonate-free water to create a solution of known concentration (e.g., 0.01 M).

« Titration Setup: The solution is placed in a beaker with a magnetic stirrer. A calibrated pH
electrode is immersed in the solution.[7] A burette containing a standardized strong base
(e.g., 0.1 M NaOH) is positioned over the beaker.[7]

« Titration: The base is added in small, precise increments. After each addition, the solution is
allowed to equilibrate, and the pH is recorded.[7]

o Data Analysis: The pH is plotted against the volume of base added. The resulting titration
curve will show two equivalence points. The pH at the half-equivalence points corresponds to
the pKa values. The first half-equivalence point gives pKai, and the second gives pKaaz.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the molecule. For cis-1,2-
cyclohexanedicarboxylic acid, key absorptions include the broad O-H stretch of the
carboxylic acid and the sharp C=0 stretch.

Methodology (Thin Solid Film):

o Sample Preparation: A small amount (approx. 50 mg) of the solid is dissolved in a few drops
of a volatile solvent like acetone or methylene chloride.[8]

o Film Deposition: A drop of this solution is placed on the surface of an IR-transparent salt
plate (e.g., NaCl). The solvent is allowed to evaporate, leaving a thin film of the compound
on the plate.[8]
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e Spectral Acquisition: The plate is placed in the sample holder of an FT-IR spectrometer, and
the spectrum is recorded.[8] If peaks are too intense, the film can be made thinner by
cleaning the plate and using a more dilute solution.[8]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the
molecule.

Methodology:

o Sample Preparation: Approximately 5-10 mg of the compound is dissolved in a suitable
deuterated solvent (e.g., DMSO-ds, D20) in an NMR tube.[9] Tetramethylsilane (TMS) is
often used as an internal standard (0O ppm).[10]

o Data Acquisition: The NMR tube is placed in the spectrometer. tH NMR and 13C NMR spectra
are acquired.[9] The acidic protons of the carboxylic acid groups typically appear as a broad
singlet far downfield in the *H NMR spectrum.[10]

Safety and Handling

cis-1,2-Cyclohexanedicarboxylic acid is classified as an irritant.
» Hazard Statements: Causes skin irritation and serious eye irritation.[2]

e Precautionary Measures:

[¢]

Wear protective gloves, eye protection, and face protection.

[e]

Wash skin thoroughly after handling.

[e]

Avoid breathing dust.

o

Store in a cool, dry, well-ventilated area in a tightly sealed container.

In case of contact with eyes, rinse cautiously with water for several minutes. If skin irritation
occurs, seek medical advice.[2]
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This document is intended for informational purposes for trained professionals and does not
constitute a comprehensive safety data sheet (SDS). Always consult the full SDS before
handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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